![molecular formula C15H21ClN2O4S B6207735 tert-butyl 4-[3-(chlorosulfonyl)phenyl]piperazine-1-carboxylate CAS No. 2731014-28-9](/img/no-structure.png)
tert-butyl 4-[3-(chlorosulfonyl)phenyl]piperazine-1-carboxylate
Overview
Description
Tert-butyl 4-[3-(chlorosulfonyl)phenyl]piperazine-1-carboxylate (TB4-CSPC) is an organosulfur compound that has been studied for its potential as a pharmaceutical agent and as a reagent for laboratory experiments. TB4-CSPC is a derivative of piperazine and contains a tert-butyl group, a 3-chlorosulfonylphenyl group, and a carboxylate group. It is a colorless solid that is soluble in water and organic solvents.
Scientific Research Applications
Tert-butyl 4-[3-(chlorosulfonyl)phenyl]piperazine-1-carboxylate has been studied for its potential as a pharmaceutical agent. It has been shown to be an effective inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. tert-butyl 4-[3-(chlorosulfonyl)phenyl]piperazine-1-carboxylate has also been studied for its potential as an anti-inflammatory agent and as a treatment for cancer.
Mechanism of Action
The mechanism of action of tert-butyl 4-[3-(chlorosulfonyl)phenyl]piperazine-1-carboxylate is not fully understood. However, it is believed that tert-butyl 4-[3-(chlorosulfonyl)phenyl]piperazine-1-carboxylate binds to the active site of the COX-2 enzyme, preventing it from catalyzing the production of prostaglandins. This inhibition of prostaglandin production leads to reduced inflammation and pain.
Biochemical and Physiological Effects
tert-butyl 4-[3-(chlorosulfonyl)phenyl]piperazine-1-carboxylate has been shown to inhibit the production of prostaglandins, which are involved in the inflammatory response. In addition, tert-butyl 4-[3-(chlorosulfonyl)phenyl]piperazine-1-carboxylate has been shown to reduce inflammation and pain. It has also been studied for its potential as an anti-cancer agent, although the results of these studies are inconclusive.
Advantages and Limitations for Lab Experiments
The advantages of using tert-butyl 4-[3-(chlorosulfonyl)phenyl]piperazine-1-carboxylate in laboratory experiments include its availability, its low cost, and its solubility in water and organic solvents. The main limitation of tert-butyl 4-[3-(chlorosulfonyl)phenyl]piperazine-1-carboxylate is its potential toxicity, as it is a sulfur-containing compound.
Future Directions
Future research on tert-butyl 4-[3-(chlorosulfonyl)phenyl]piperazine-1-carboxylate could focus on its potential as an anti-cancer agent, as well as its potential use in the treatment of other diseases. Additionally, further research could be conducted to better understand the mechanism of action of tert-butyl 4-[3-(chlorosulfonyl)phenyl]piperazine-1-carboxylate and to identify potential side effects. Furthermore, research could be conducted to develop more efficient and cost-effective synthesis methods for tert-butyl 4-[3-(chlorosulfonyl)phenyl]piperazine-1-carboxylate. Finally, research could be conducted to identify potential uses for tert-butyl 4-[3-(chlorosulfonyl)phenyl]piperazine-1-carboxylate in industrial and agricultural applications.
Synthesis Methods
Tert-butyl 4-[3-(chlorosulfonyl)phenyl]piperazine-1-carboxylate can be synthesized by a two-step reaction. The first step involves the reaction of piperazine with 3-chlorosulfonylphenol in the presence of a base such as potassium carbonate. This reaction produces 3-chlorosulfonylphenylpiperazine. The second step involves the reaction of 3-chlorosulfonylphenylpiperazine with tert-butyl bromide in the presence of a base such as potassium carbonate. This reaction produces tert-butyl 4-[3-(chlorosulfonyl)phenyl]piperazine-1-carboxylate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 4-[3-(chlorosulfonyl)phenyl]piperazine-1-carboxylate involves the reaction of tert-butyl piperazine-1-carboxylate with 3-(chlorosulfonyl)phenyl magnesium bromide followed by acidification to yield the final product.", "Starting Materials": [ "tert-butyl piperazine-1-carboxylate", "3-(chlorosulfonyl)phenyl magnesium bromide" ], "Reaction": [ "Add 3-(chlorosulfonyl)phenyl magnesium bromide to a solution of tert-butyl piperazine-1-carboxylate in anhydrous ether", "Stir the reaction mixture at room temperature for several hours", "Quench the reaction with dilute hydrochloric acid", "Extract the product with ethyl acetate", "Dry the organic layer over anhydrous magnesium sulfate", "Concentrate the solution under reduced pressure to yield tert-butyl 4-[3-(chlorosulfonyl)phenyl]piperazine-1-carboxylate" ] } | |
CAS RN |
2731014-28-9 |
Molecular Formula |
C15H21ClN2O4S |
Molecular Weight |
360.9 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
